Cas no 887359-16-2 (Acetamide, 2-amino-N-(2-ethylphenyl)-)

• Product Name: Acetamide, 2-amino-N-(2-ethylphenyl)-
• CAS No: 887359-16-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5234144
• Update Time: 2026-03-08

Acetamide, 2-amino-N-(2-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-(2-ethylphenyl)-

• Inchi： 1S/C10H14N2O/c1-2-8-5-3-4-6-9(8)12-10(13)7-11/h3-6H,2,7,11H2,1H3,(H,12,13)
• InChI Key： FBXMXPCFQIEBBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetamide, 2-amino-N-(2-ethylphenyl)-

Acetamide, 2-amino-N-(2-ethylphenyl)- (CAS No. 887359-16-2): A Comprehensive Overview

Acetamide, 2-amino-N-(2-ethylphenyl)-, identified by its CAS number 887359-16-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in various scientific domains. The molecular structure of Acetamide, 2-amino-N-(2-ethylphenyl)- comprises an acetamide moiety linked to an amino group and a 2-ethylphenyl group, which contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of Acetamide, 2-amino-N-(2-ethylphenyl)- have been subjects of extensive study in academic and industrial laboratories. The compound's synthesis typically involves multi-step organic reactions, including condensation and substitution processes, which highlight the intricate nature of its chemical transformation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its molecular structure and confirming its purity.

In recent years, the pharmaceutical industry has shown keen interest in Acetamide, 2-amino-N-(2-ethylphenyl)- due to its potential as a building block for more complex drug molecules. Researchers have explored its utility in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in the synthesis of bioactive molecules that exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and inflammatory conditions.

The chemical properties of Acetamide, 2-amino-N-(2-ethylphenyl)-, particularly its solubility and stability under different conditions, make it a valuable intermediate in synthetic chemistry. Its ability to undergo selective reactions with other functional groups allows for the creation of diverse derivatives with tailored properties. These derivatives are being investigated for their pharmacological activity, with some showing promise as lead compounds in drug discovery programs.

One of the most compelling aspects of Acetamide, 2-amino-N-(2-ethylphenyl)- is its versatility in medicinal chemistry. The presence of both an amino group and an acetamide moiety provides multiple sites for chemical modification, enabling the design of molecules with enhanced binding affinity and selectivity. This flexibility has led to several innovative approaches in the development of small-molecule drugs that can interact with biological targets in a highly specific manner.

The use of computational methods has further accelerated the exploration of Acetamide, 2-amino-N-(2-ethylphenyl)- as a pharmacophore. Molecular modeling techniques have been employed to predict the binding modes of this compound with potential drug targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, helping researchers to optimize the structure-activity relationships (SAR) of derivative compounds.

In addition to its pharmaceutical applications, Acetamide, 2-amino-N-(2-ethylphenyl)- has found utility in materials science and agrochemical research. Its unique chemical characteristics make it a suitable candidate for developing novel materials with specific functionalities. For example, researchers have investigated its incorporation into polymer matrices to enhance thermal stability or mechanical strength. Similarly, its derivatives have been explored as intermediates in the synthesis of agrochemicals that exhibit improved efficacy against pests and pathogens.

The environmental impact of synthesizing and using Acetamide, 2-amino-N-(2-ethylphenyl)- is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. These sustainable approaches align with global initiatives aimed at promoting environmentally responsible chemical manufacturing practices. By adopting such strategies, the industry can ensure that the production and application of this compound are both effective and eco-friendly.

The future prospects for Acetamide, 2-amino-N-(2-ethylphenyl)- are promising, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of biological systems continues to expand, the demand for specialized compounds like this one is likely to grow. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.